5-amino-4-(4,5-dimethyl-1,3-thiazol-2-yl)-1-(3-phenylpropyl)-1,2-dihydro-3H-pyrrol-3-one

• Molecular Formula: C18H21N3OS
• Molecular Weight: 327.4 g/mol
• IUPAC Name: 4-(4,5-dimethyl-1,3-thiazol-2-yl)-5-imino-1-(3-phenylpropyl)-2H-pyrrol-3-ol
• InChI: InChI=1S/C18H21N3OS/c1-12-13(2)23-18(20-12)16-15(22)11-21(17(16)19)10-6-9-14-7-4-3-5-8-14/h3-5,7-8,19,22H,6,9-11H2,1-2H3
• InChI Key: GSUIEAYIDPIUKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=C(CN(C2=N)CCCC3=CC=CC=C3)O)C

Description

The compound 5-amino-4-(4,5-dimethyl-1,3-thiazol-2-yl)-1-(3-phenylpropyl)-1,2-dihydro-3H-pyrrol-3-one is a heterocyclic organic molecule featuring a pyrrolone core substituted with a 4,5-dimethylthiazole moiety and a 3-phenylpropyl chain. Key characteristics include:

• Molecular formula: C₁₉H₂₂N₃OS (calculated molecular weight: ~340.46 g/mol).
• Hydrogen bond donors/acceptors: 1 donor (NH2) and 4 acceptors (thiazole N, carbonyl O, and others).
• Substituent effects: The 3-phenylpropyl chain enhances lipophilicity, while the thiazole contributes to electronic delocalization.

Structural determination tools like SHELXL (used for crystallographic refinement) and electronic analysis via Multiwfn (wavefunction analyzer) could elucidate bond lengths, electron density distributions, and reactivity patterns .

Biological Activity

5-amino-4-(4,5-dimethyl-1,3-thiazol-2-yl)-1-(3-phenylpropyl)-1,2-dihydro-3H-pyrrol-3-one is a heterocyclic compound that has garnered attention for its potential biological activities. This article explores the compound's synthesis, biological mechanisms, and applications in medicinal chemistry.

Chemical Structure and Properties

Molecular Formula: C24H25N3OS
Molecular Weight: 403.5 g/mol
IUPAC Name: 4-(4,5-dimethyl-1,3-thiazol-2-yl)-1-(3,3-diphenylpropyl)-5-imino-2H-pyrrol-3-ol
Canonical SMILES: CC1=C(SC(=N1)C2=C(CN(C2=N)CCC(C3=CC=CC=C3)C4=CC=CC=C4)O)C

The compound features a thiazole ring and a pyrrolone ring structure, which are significant for its biological interactions.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions, starting with the formation of the thiazole ring followed by the introduction of the pyrrolone structure and finally the diphenylpropyl group. Common reagents include thionyl chloride and ammonia under controlled conditions to ensure high yield and purity .

Biological Mechanisms

The biological activity of 5-amino-4-(4,5-dimethyl-1,3-thiazol-2-yl)-1-(3-phenylpropyl)-1,2-dihydro-3H-pyrrol-3-one is attributed to its interaction with various molecular targets:

• Enzyme Inhibition: The compound may inhibit specific enzymes involved in metabolic pathways, thereby altering cellular functions.
• Receptor Modulation: It could also modulate receptor activity, impacting signal transduction pathways critical for cellular responses.

Research Findings

Recent studies have highlighted several biological activities associated with this compound:

• Antitumor Activity: In vitro studies have shown that derivatives of similar thiazole compounds exhibit cytotoxic effects against various cancer cell lines. The mechanism involves inducing apoptosis and inhibiting cell proliferation .
• Antimicrobial Properties: The thiazole moiety is known for its antimicrobial activities. Compounds with similar structures have demonstrated efficacy against bacterial strains and fungi .
• Immunomodulatory Effects: Investigations into its effects on monoclonal antibody production revealed that it can enhance cell-specific productivity while suppressing unwanted growth in cell cultures .

Case Studies

A notable case study involved the use of a related compound in enhancing monoclonal antibody production in CHO cells. The study found that supplementation with a derivative improved cell viability and productivity significantly compared to control conditions .

Parameter	Control Condition	MPPB Condition
Final mAb Concentration	732 mg/L	1098 mg/L
Cell-Specific Productivity	7.1 pg/cell/day	11 pg/cell/day
Viability	Decreased after Day 8	Maintained until Day 12

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Analogues

The compound 5-amino-4-(1H-1,3-benzodiazol-2-yl)-1-(3-butoxypropyl)-1,2-dihydro-3H-pyrrol-3-one (CAS 857492-83-2, ) serves as a relevant comparator. Below is a detailed analysis:

Table 1: Structural and Physicochemical Comparison

Property	Target Compound	Comparator Compound (CAS 857492-83-2)
Core Structure	Pyrrolone with 4,5-dimethylthiazole	Pyrrolone with benzimidazole
Substituent	3-Phenylpropyl (C9H11)	3-Butoxypropyl (C7H15O)
Molecular Formula	C19H22N3OS	C18H24N4O2
Molecular Weight (g/mol)	340.46	328.40
H-Bond Donors/Acceptors	1 donor, 4 acceptors	3 donors, 4 acceptors
Key Functional Groups	Thiazole (S, N), phenyl	Benzimidazole (N-rich), butoxy ether

Electronic and Steric Effects

• Thiazole vs. Benzimidazole :

  • The thiazole in the target compound is electron-deficient, favoring electrophilic interactions, whereas benzimidazole (a fused bicyclic system) offers extended conjugation and enhanced hydrogen-bonding capacity due to its NH groups .
  • Benzimidazole’s aromaticity may increase stability in polar environments compared to thiazole.
• The 3-butoxypropyl chain (ether linkage) adds polarity and hydrogen-bond acceptor capacity, possibly enhancing aqueous solubility .

Research Findings and Methodological Considerations

Structural Analysis Tools

• SHELXL : Enables precise refinement of crystallographic data, critical for comparing bond lengths (e.g., C–N in thiazole vs. benzimidazole) and molecular conformations .
• Multiwfn : Electron localization function (ELF) analysis could reveal differences in electron density distributions, impacting reactivity and intermolecular interactions .